(2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one

• Molecular Formula: C18H18INO4
• Molecular Weight: 439.2 g/mol
• IUPAC Name: (E)-3-(4-iodoanilino)-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H18INO4/c1-22-16-10-12(11-17(23-2)18(16)24-3)15(21)8-9-20-14-6-4-13(19)5-7-14/h4-11,20H,1-3H3/b9-8+
• InChI Key: ALVAZBSDNXMCRN-CMDGGOBGSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)/C=C/NC2=CC=C(C=C2)I
• SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)C=CNC2=CC=C(C=C2)I

Description

(2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, also known as IA-4, is a compound that has been studied for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one involves the inhibition of tubulin polymerization, which is essential for cell division. (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one binds to the colchicine binding site on tubulin, preventing the formation of microtubules and ultimately leading to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects:
(2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has been shown to induce cell cycle arrest and apoptosis in cancer cells, while having minimal effects on normal cells. It has also been shown to inhibit angiogenesis, which is the process by which new blood vessels form to supply tumors with nutrients and oxygen.

Advantages and Limitations for Lab Experiments

(2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has several advantages for lab experiments, including its high purity and potency, as well as its specificity for cancer cells. However, its limitations include its low solubility in aqueous solutions and its potential toxicity at high concentrations.

Future Directions

There are several future directions for research on (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one, including:
1. Further studies on its mechanism of action and potential targets for cancer therapy.
2. Development of (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one derivatives with improved solubility and potency.
3. Evaluation of (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one in combination with other anticancer drugs for synergistic effects.
4. Investigation of (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one's effects on other cellular processes, such as autophagy and DNA damage response.
5. Preclinical and clinical studies to evaluate the safety and efficacy of (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one as a potential anticancer drug.
Conclusion:
In conclusion, (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one is a compound that has shown promise for its potential applications in scientific research, particularly in the field of cancer research. Its mechanism of action involves the inhibition of tubulin polymerization, leading to cell cycle arrest and apoptosis. (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has several advantages for lab experiments, but also has limitations that need to be addressed. Future research on (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one will provide valuable insights into its potential as a therapeutic agent for cancer treatment.

Synthesis Methods

The synthesis of (2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one involves the reaction between 4-iodoaniline and 3,4,5-trimethoxyacetophenone in the presence of a base. The resulting product is then purified through recrystallization. The purity of the final product is determined through analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).

Scientific Research Applications

(2E)-3-[(4-iodophenyl)amino]-1-(3,4,5-trimethoxyphenyl)prop-2-en-1-one has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for the development of anticancer drugs.